Cas no 1805766-61-3 (1-Bromo-1-(5-(difluoromethoxy)-2-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-(difluoromethoxy)-2-mercaptophenyl)propan-2-one
• CAS No: 1805766-61-3
• MF: C₁₀H₉BrF₂O₂S
• MW: 311.14306807518
• CID: 4792328
• Update Time: 2025-05-21

1-Bromo-1-(5-(difluoromethoxy)-2-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-(difluoromethoxy)-2-mercaptophenyl)propan-2-one

• Inchi： 1S/C10H9BrF2O2S/c1-5(14)9(11)7-4-6(15-10(12)13)2-3-8(7)16/h2-4,9-10,16H,1H3
• InChI Key： VPUCTYDAPDRKMP-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=C(C=1)OC(F)F)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.5
• Topological Polar Surface Area: 27.3

Additional information on 1-Bromo-1-(5-(difluoromethoxy)-2-mercaptophenyl)propan-2-one

Introduction to 1-Bromo-1-(5-(difluoromethoxy)-2-mercaptophenyl)propan-2-one (CAS No. 1805766-61-3) and Its Emerging Applications in Chemical Biology

The compound 1-Bromo-1-(5-(difluoromethoxy)-2-mercaptophenyl)propan-2-one (CAS No. 1805766-61-3) represents a fascinating intersection of synthetic organic chemistry and pharmaceutical innovation. Its molecular structure, featuring a brominated ketone moiety linked to a thiophenyl ring substituted with a difluoromethoxy group, endows it with unique chemical properties that make it a valuable scaffold for drug discovery and material science applications. This introduction delves into the structural features, synthetic pathways, and the latest research applications of this compound, highlighting its potential in addressing contemporary challenges in medicinal chemistry.

At the core of the compound's utility lies its bifunctional nature, combining the reactivity of a brominated ketone with the electronic and steric influences of the thiophenyl-thiolate system. The presence of the difluoromethoxy group introduces electron-withdrawing effects that modulate the reactivity of the adjacent sulfur atom, making it an attractive site for further functionalization. This balance of electronic and steric features has been exploited in recent studies to develop novel heterocyclic frameworks and bioactive molecules.

In synthetic chemistry, 1-Bromo-1-(5-(difluoromethoxy)-2-mercaptophenyl)propan-2-one serves as a versatile intermediate for constructing complex molecules. The bromine atom at the alpha-position allows for palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or vinyl groups with high precision. Meanwhile, the thiolate moiety can engage in nucleophilic addition reactions, forming C-S or C-N bonds with aldehydes, ketones, or imines. Such transformations have been leveraged to generate libraries of substituted thiophenes for pharmacological screening.

Recent advancements in medicinal chemistry have highlighted the potential of this compound as a precursor to kinase inhibitors and antimicrobial agents. The combination of a thiophene scaffold with electron-deficient substituents is particularly relevant in targeting enzymes overexpressed in cancer cells or resistant bacterial strains. For instance, derivatives of this compound have been investigated for their ability to inhibit tyrosine kinases by mimicking natural substrates or disrupting ATP binding pockets. Preliminary computational studies suggest that the difluoromethoxy group enhances binding affinity through favorable interactions with hinge regions of these enzymes.

The role of fluorine atoms in medicinal chemistry is well-documented, with their ability to modulate metabolic stability, lipophilicity, and receptor binding affinity. In 1-Bromo-1-(5-(difluoromethoxy)-2-mercaptophenyl)propan-2-one, the difluoromethoxy group not only contributes to these properties but also introduces rigidity into the molecular framework through its steric bulk. This feature has been exploited in designing small molecules that adopt specific conformations upon binding to biological targets, improving both potency and selectivity.

Biologically active sulfides have garnered significant attention due to their diverse pharmacological effects. The thiolate functionality in this compound can participate in disulfide bond formation, a strategy widely used in stabilizing protein structures or delivering thiol-reactive drugs directly to pathological sites. Moreover, thiol-based compounds have shown promise as antioxidants and enzyme inhibitors, making them relevant in neurodegenerative diseases and inflammation-related disorders.

The synthesis of 1-Bromo-1-(5-(difluoromethoxy)-2-mercaptophenyl)propan-2-one can be achieved through multiple pathways depending on synthetic goals. One common approach involves the bromination of an enone precursor followed by nucleophilic substitution with a protected thiol derivative. Alternatively, palladium-catalyzed coupling reactions between bromoacetyl halides and aryl mercaptans can provide access to this compound with high yield under mild conditions. Recent improvements in transition-metal catalysis have enabled greener synthetic routes that minimize waste and energy consumption.

In conclusion, 1-Bromo-1-(5-(difluoromethoxy)-2-mercaptophenyl)propan-2-one (CAS No. 1805766-61-3) exemplifies how structural complexity can be leveraged to develop multifunctional molecules with broad applications in chemical biology. Its unique combination of reactivity features makes it an indispensable tool for medicinal chemists seeking novel scaffolds for drug discovery. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in developing next-generation therapeutics.